Octaphene
Description
Octaphene is a chemical compound indexed in the Chemical Abstracts Service (CAS) nomenclature system under specific IUPAC naming conventions . While detailed structural and functional data on Octaphene remain scarce in publicly accessible literature, its nomenclature suggests a polycyclic or bicyclic hydrocarbon framework. The prefix "octa-" implies the presence of eight structural units, such as carbon atoms or fused rings, while the suffix "-phene" aligns with aromatic or polyaromatic hydrocarbons like phenanthrene or biphenyl .
Properties
Molecular Formula |
C34H20 |
|---|---|
Molecular Weight |
428.5 g/mol |
IUPAC Name |
octacyclo[16.16.0.02,15.04,13.06,11.020,33.022,31.024,29]tetratriaconta-1(34),2,4,6,8,10,12,14,16,18,20,22,24,26,28,30,32-heptadecaene |
InChI |
InChI=1S/C34H20/c1-2-7-23-13-29-18-32-20-34-26(16-30(32)17-28(29)12-22(23)6-1)10-9-25-15-27-11-21-5-3-4-8-24(21)14-31(27)19-33(25)34/h1-20H |
InChI Key |
WTFQBTLMPISHTA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C=C3C=C4C(=CC3=CC2=C1)C=CC5=CC6=CC7=CC8=CC=CC=C8C=C7C=C6C=C54 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
Structural Analogues
Octaphene’s structural analogues can be inferred from its naming and broader hydrocarbon classifications:
Key Observations:
Ring Strain and Stability: Cyclooctane exhibits significant strain due to its non-planar "crown" conformation, whereas Octaphene’s hypothetical fused-ring structure may reduce strain, enhancing thermal stability compared to monocyclic counterparts .
Functional Analogues
Compounds sharing functional similarities with Octaphene include:
Research Findings:
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